Cas no 112026-71-8 (4-(4-Ethylcyclohexyl)-2-fluorobenzonitrile)

• Product Name: 4-(4-Ethylcyclohexyl)-2-fluorobenzonitrile
• CAS No: 112026-71-8
• MF: C₁₅H₁₈FN
• MW: 231.308527469635
• CID: 205505
• Update Time: 2023-08-03

4-(4-Ethylcyclohexyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(trans-4-ethylcyclohexyl)-2-fluoro-
• 2-Fluoro-4-(trans-4'-ethylcyclohexyl)benzonitrile
• 4-(trans-4-Ethylcyclohexyl)-2-fluorobenzonitrile
• Benzonitrile,4-(4-ethylcyclohexyl)-2-fluoro-, trans-
• Lixon 2102XX
• 4-(4-Ethylcyclohexyl)-2-fluorobenzonitrile
• MIVNZGVBYWQXDZ-UHFFFAOYSA-N
• 4-(4-Ethylcyclohexyl)-2-fluorobenzonitrile #
• Benzonitrile, 4-(4-ethylcyclohexyl)-2-fluoro-
• 4-(4alpha-Ethylcyclohexan-1beta-yl)-2-fluorobenzonitrile

• Inchi： 1S/C15H18FN/c1-2-11-3-5-12(6-4-11)13-7-8-14(10-17)15(16)9-13/h7-9,11-12H,2-6H2,1H3
• InChI Key： MIVNZGVBYWQXDZ-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 231.142
• Monoisotopic Mass: 231.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),